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Compound of Interest

Compound Name: H-His(1-Trt)-OtBu
CAS No.: 304698-96-2
Cat. No.: B613063
Get Quote
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Executive Summary

H-His(1-Trt)-OtBu is a specialized, acid-labile building block designed for the solution-phase
synthesis of peptides requiring a C-terminal Histidine. Its primary utility lies in Fragment
Condensation and Convergent Synthesis strategies.

Unlike standard Solid Phase Peptide Synthesis (SPPS) where Histidine is often introduced as
an N-protected acid (e.g., Fmoc-His(Trt)-OH), this reagent serves as the C-terminal acceptor
(nucleophile). This distinction is critical: by utilizing Histidine as the amine component with a
pre-protected C-terminus, researchers completely bypass the activation of the Histidine
carboxylic acid, thereby eliminating the primary pathway for C-terminal Histidine racemization—
a notorious challenge in peptide chemistry.

Key Advantages:
o Racemization Suppression: Avoids activation of the His-COOH moiety.[1][2]

o Orthogonal Safety: The OtBu (ester) and Trt (side-chain) groups are stable to basic
conditions (Fmoc removal) but removed simultaneously under acidic conditions (TFA),
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streamlining final deprotection.

o Regiochemical Control: The bulky Trityl group shields the imidazole ring, preventing N-
acylation side reactions.[3]

Scientific Background & Mechanism
The Histidine Racemization Challenge

Histidine is uniqgue among amino acids due to its imidazole side chain.[2] During carboxyl
activation (e.g., with HATU or DIC), the

-nitrogen (
, position 1) of the imidazole ring can act as an intramolecular base, abstracting the

-proton to form an achiral enol intermediate.[3] This leads to significant racemization (formation
of D-His), rendering the bioactive peptide potentally toxic or inactive.

The Solution: H-His(1-Trt)-OtBu acts as the nucleophile. Since the carboxyl group is already
esterified (OtBu), it is never activated. The racemization risk is effectively zero during the
coupling step.

Regiochemistry: 1-Trt vs. 3-Trt

While commercial "His(Trt)" often refers to the thermodynamically stable
-Trityl (3-Trt) isomer, the specific designation H-His(1-Trt)-OtBu implies protection at the
(pros) position or a specific stable isomer used in solution chemistry.

e Mechanistic Insight: The Trityl group is extremely bulky. Its presence on the imidazole ring
(whether

or

) sterically hinders the lone pairs, preventing them from participating in side reactions like
acyl-transfer.

Reaction Pathway Diagram
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The following diagram illustrates the convergent synthesis workflow using H-His(1-Trt)-OtBu to
synthesize a bioactive fragment (e.g., for Liraglutide or GnRH analogs).

Sta;tih.g Materials

H-His(1-Trt)-OtBu Fmoc-AA-OH
(Nucleophile) (Electrophile)

Activation
(EDC/HOBLt or HATU/DIPEA)

Coupling Reaction
(Solution Phase, DMF/DCM)

'

Intermediate:
Fmoc-AA-His(1-Trt)-OtBu

,

Fmoc Deprotection
(Piperidine/DEA)

'

Chain Elongation
(Repeat Coupling)

,

Final Protected Peptide:
Boc-Peptide-His(1-Trt)-OtBu

= No Racemization

No His-COOH Activation T

Global Deprotection
(TFA/TIPS/H20)

Final Bioactive Peptide
(H-Peptide-His-OH)
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Caption: Convergent synthesis workflow utilizing H-His(1-Trt)-OtBu to prevent C-terminal
racemization.

Detailed Protocol: Synthesis of Tripeptide Fragment

Model Target: Fmoc-Ala-Gly-His-OH (Precursor for bioactive signaling peptides).

Materials & Reagents

Component Specification Role

>98% Purity, CAS: 304698-96-

H-His(1-Trt)-OtBu 5 C-Terminal Acceptor
Fmoc-Gly-OH Standard AA Incoming Amino Acid
Coupling Reagents EDCJ[4]-HCI / HOBt (or HATU) Activator

Base DIPEA (Diisopropylethylamine)  Proton Scavenger
Solvent DMF (Anhydrous) / DCM Reaction Medium
Cleavage Cocktail TFA/ TIPS / Water (95:2.5:2.5)  Global Deprotection

Step-by-Step Methodology
Phase 1: Solution Phase Coupling

e Preparation: Dissolve 1.0 eq (e.g., 1.0 mmol) of Fmoc-Gly-OH and 1.1 eq of HOBt in minimal
anhydrous DMF/DCM (1:1 v/v). Cool to 0°C.

e Activation: Add 1.1 eq of EDC-HCI. Stir for 15 minutes at 0°C to form the active ester.

o Expert Tip: Use carbodiimide (EDC) chemistry for solution phase to minimize byproducts.
If using HATU, ensure strict stoichiometric control of base to prevent Fmoc cleavage.

o Addition: Add 1.0 eq of H-His(1-Trt)-OtBu and 2.0 eq of DIPEA to the mixture.

o Reaction: Allow the reaction to warm to room temperature and stir for 4—6 hours. Monitor by
TLC or HPLC (disappearance of H-His(1-Trt)-OtBu).
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o Workup:

o

Dilute with Ethyl Acetate (EtOAcC).

[¢]

Wash sequentially with: 5% citric acid (removes excess amine/EDC), Water, 5% NaHCOs
(removes excess acid), and Brine.

[¢]

Dry over MgSOea, filter, and concentrate in vacuo.

[¢]

Result:Fmoc-Gly-His(1-Trt)-OtBu.

Phase 2: Elongation (Fmoc Removal & Second Coupling)

 Fmoc Removal: Treat the intermediate with 20% Diethylamine (DEA) in DCM for 30 mins.
(DEAis preferred over piperidine in solution phase to avoid formation of difficult-to-remove
piperidyl-fulvene adducts).

» Evaporation: Evaporate to dryness. Azeotrope with DCM/Hexane to remove traces of amine.

e Second Coupling: Repeat Phase 1 using Fmoc-Ala-OH and the crude H-Gly-His(1-Trt)-OtBu.

Phase 3: Global Deprotection
o Cocktail Preparation: Prepare TFA/TIPS/H20 (95:2.5:2.5).

o Reaction: Dissolve the protected peptide (Fmoc-Ala-Gly-His(1-Trt)-OtBu) in the cocktail (10
mL per gram of peptide).

o Time: Stir at Room Temperature for 2—3 hours. The OtBu ester and Trt group are acid-labile
and will cleave simultaneously.

» Precipitation: Concentrate the TFA to ~10% volume under nitrogen flow. Pour into cold
Diethyl Ether to precipitate the crude peptide.

« Isolation: Centrifuge, wash with ether (3x), and dry.

Troubleshooting & Quality Control
Monitoring Racemization

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613063?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Although this protocol minimizes racemization, it must be validated.
e Method: C18 RP-HPLC using a chiral mobile phase or Marfey’s Analysis.
e Acceptance Criteria: < 0.5% D-His isomer.

o Troubleshooting: If D-His is observed, check the starting material optical purity. H-His(1-Trt)-
OtBu should be optically pure. Avoid heating during the coupling step.

Trityl Shedding[5]

e Issue: Premature loss of Trt group during coupling.
o Cause: Solution too acidic (pH < 4).

o Fix: Ensure sufficient DIPEA is present to maintain pH ~8 during coupling. Avoid using HOBt
hydrates if water sensitivity is high; use anhydrous HOBt.

Solubility

e |ssue: H-His(1-Trt)-OtBu is hydrophobic.

e Fix: Use a DCM/DMF mixture. Pure DMF may be required for longer peptide fragments.

References
e Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6),

2455-2504. (Contextual grounding on Trt/OtBu orthogonality).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. CN102875665B - Method for synthesizing liraglutide - Google Patents
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» To cite this document: BenchChem. [Application Note: H-His(1-Trt)-OtBu in Convergent
Peptide Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613063/docs#application-note-h-his-1-trt-otbu-in-
convergent-peptide-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://cemcontenttype.s3.amazonaws.com/content/media-library/downloads/application-liberty-blue-fmoc-his-boc-oh-ap0170-english.pdf
https://patents.google.com/patent/CN102875665B/en
https://patents.google.com/patent/CN102875665B/en
https://www.benchchem.com/product/b613063/docs#application-note-h-his-1-trt-otbu-in-convergent-peptide-synthesis
https://www.benchchem.com/product/b613063/docs#application-note-h-his-1-trt-otbu-in-convergent-peptide-synthesis
https://www.benchchem.com/product/b613063/docs#application-note-h-his-1-trt-otbu-in-convergent-peptide-synthesis
https://www.benchchem.com/product/b613063/docs#application-note-h-his-1-trt-otbu-in-convergent-peptide-synthesis
https://www.benchchem.com/product/b613063?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613063?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613063?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

